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Compound of Interest

Compound Name: 2-Bromo-5-iodoanisole

Cat. No.: B1280884 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for 2-Bromo-5-
iodoanisole (CAS No. 755027-18-0), a key intermediate in various synthetic applications. The

document details available and predicted spectral data, including Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS), along with the methodologies for their

acquisition.

Spectroscopic Data Summary
The following tables summarize the key spectral data for 2-Bromo-5-iodoanisole.

Table 1: ¹H NMR Spectral Data
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

7.39 Doublet (d) 1.87 Ar-H

7.34 Doublet (d) 8.11 Ar-H

7.24
Doublet of Doublets

(dd)
8.11, 1.87 Ar-H

3.86 Singlet (s) - -OCH₃
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Data acquired in DMSO-d6 at 300 MHz.[1][2]

Table 2: Predicted ¹³C NMR Spectral Data
Chemical Shift (δ) ppm Assignment

157.0 C-O

142.5 C-Br

135.8 C-H

129.8 C-H

116.3 C-I

92.8 C-H

56.7 -OCH₃

Note: This data is predicted and should be confirmed by experimental analysis.

Table 3: Predicted IR Spectral Data
Wavenumber (cm⁻¹) Intensity Assignment

3050-3000 Medium Aromatic C-H Stretch

2950-2850 Medium Aliphatic C-H Stretch (-OCH₃)

1580-1450 Strong Aromatic C=C Stretch

1250-1200 Strong Aryl-O Stretch (asymmetric)

1050-1000 Strong Aryl-O Stretch (symmetric)

850-750 Strong C-H Out-of-plane Bending

700-600 Medium C-Br Stretch

600-500 Medium C-I Stretch

Note: This data is predicted and should be confirmed by experimental analysis.
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Table 4: Mass Spectrometry Data
m/z Ion

332 [M+20]⁺

Method: Electrospray Ionization (ESI).[1]

Experimental Protocols
Synthesis of 2-Bromo-5-iodoanisole
2-Bromo-5-iodoanisole can be synthesized from 4-bromo-3-methoxyaniline.[1][3] The

following protocol is a representative example:

Diazotization: 4-Bromo-3-methoxyaniline (0.50 mmol) is dissolved in concentrated

hydrochloric acid (10 mL) at 0°C. An aqueous solution of sodium nitrite (0.65 mmol in 5 mL of

water) is added slowly while maintaining the temperature at 0°C. The mixture is stirred for 1

hour.

Iodination: An aqueous solution of potassium iodide (1.5 mmol in 5 mL of water) is added to

the reaction mixture. The mixture is then gradually warmed to room temperature and stirred

overnight.

Work-up: The product is extracted with ethyl acetate. The organic phase is washed

sequentially with water and a 10% sodium thiosulfate solution.

Isolation: The organic layer is dried over anhydrous magnesium sulfate, filtered, and

concentrated to yield 2-bromo-5-iodoanisole.

NMR Spectroscopy
The ¹H NMR spectrum was recorded on a 300 MHz spectrometer.[1][2] A sample of 2-Bromo-
5-iodoanisole was dissolved in deuterated dimethyl sulfoxide (DMSO-d6) for the analysis.

Mass Spectrometry
The mass spectrum was obtained using Electrospray Ionization (ESI), a soft ionization

technique suitable for determining the molecular weight of the compound.[1]
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Infrared Spectroscopy
A general procedure for obtaining an IR spectrum of an aromatic compound involves preparing

a sample as a thin film or a KBr pellet and analyzing it with an FTIR spectrometer.

Logical Relationship Diagram
The following diagram illustrates the synthetic pathway for 2-Bromo-5-iodoanisole.

Reactants

Reaction Steps Product

4-Bromo-3-methoxyaniline

DiazotizationNaNO2 / HCl

KI

Iodination 2-Bromo-5-iodoanisole

Click to download full resolution via product page

Caption: Synthetic pathway of 2-Bromo-5-iodoanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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